molecular formula C10H13NO3 B3361981 ethyl 4-oxo-4-(1H-pyrrol-2-yl)butanoate CAS No. 946-08-7

ethyl 4-oxo-4-(1H-pyrrol-2-yl)butanoate

Cat. No. B3361981
CAS RN: 946-08-7
M. Wt: 195.21 g/mol
InChI Key: SODLZYKYPQKVII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4-oxo-4-(1H-pyrrol-2-yl)butanoate is a chemical compound with the molecular formula C10H13NO3 . It is related to 4-oxo-4-(1H-pyrrol-2-yl)butanoic acid, which has a molecular weight of 167.16 .


Synthesis Analysis

The synthesis of compounds similar to ethyl 4-oxo-4-(1H-pyrrol-2-yl)butanoate has been reported in the literature. For instance, a method for synthesizing new functionalized pyrrole derivatives involves a three-component reaction between arylglyoxals, Meldrum’s acid, and ethyl 2-chloro-3-(arylamino)butenoate derivatives .


Molecular Structure Analysis

The molecular structure of ethyl 4-oxo-4-(1H-pyrrol-2-yl)butanoate can be represented by the InChI string: InChI=1/C10H13NO3/c1-2-14-10(13)6-5-9(12)8-4-3-7-11-8/h3-4,7,11H,2,5-6H2,1H3 .

Safety and Hazards

The safety information for 4-oxo-4-(1H-pyrrol-2-yl)butanoic acid, a related compound, indicates that it has a GHS07 pictogram with a signal word of “Warning”. Hazard statements include H315, H319, and H335, which correspond to skin irritation, eye irritation, and respiratory irritation, respectively .

Future Directions

While specific future directions for ethyl 4-oxo-4-(1H-pyrrol-2-yl)butanoate are not mentioned in the available literature, the ongoing research into similar compounds suggests potential applications in the development of new drugs .

properties

IUPAC Name

ethyl 4-oxo-4-(1H-pyrrol-2-yl)butanoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13NO3/c1-2-14-10(13)6-5-9(12)8-4-3-7-11-8/h3-4,7,11H,2,5-6H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SODLZYKYPQKVII-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CCC(=O)C1=CC=CN1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10293108
Record name ethyl 4-oxo-4-(1H-pyrrol-2-yl)butanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10293108
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

195.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl 4-oxo-4-(1H-pyrrol-2-yl)butanoate

CAS RN

946-08-7
Record name NSC87230
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=87230
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name ethyl 4-oxo-4-(1H-pyrrol-2-yl)butanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10293108
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
ethyl 4-oxo-4-(1H-pyrrol-2-yl)butanoate
Reactant of Route 2
Reactant of Route 2
ethyl 4-oxo-4-(1H-pyrrol-2-yl)butanoate
Reactant of Route 3
Reactant of Route 3
ethyl 4-oxo-4-(1H-pyrrol-2-yl)butanoate
Reactant of Route 4
Reactant of Route 4
ethyl 4-oxo-4-(1H-pyrrol-2-yl)butanoate
Reactant of Route 5
Reactant of Route 5
ethyl 4-oxo-4-(1H-pyrrol-2-yl)butanoate
Reactant of Route 6
Reactant of Route 6
ethyl 4-oxo-4-(1H-pyrrol-2-yl)butanoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.